Cas no 1553714-45-6 (6-tert-butylpiperidine-3-carboxylic acid)

• Product Name: 6-tert-butylpiperidine-3-carboxylic acid
• CAS No: 1553714-45-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6275838
• PubChem ID: 83915217
• Update Time: 2025-05-22

6-tert-butylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-tert-butylpiperidine-3-carboxylic acid
• 1553714-45-6
• EN300-1681099

• Inchi： 1S/C10H19NO2/c1-10(2,3)8-5-4-7(6-11-8)9(12)13/h7-8,11H,4-6H2,1-3H3,(H,12,13)
• InChI Key： PVJYUINQGVJHDK-UHFFFAOYSA-N
• SMILES： OC(C1CNC(CC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 6-tert-butylpiperidine-3-carboxylic acid

6-tert-butylpiperidine-3-carboxylic acid (CAS No. 1553714-45-6)

6-tert-butylpiperidine-3-carboxylic acid is a versatile organic compound with the CAS registry number 1553714-45-6. This compound belongs to the class of piperidine derivatives, which are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science. The structure of 6-tert-butylpiperidine-3-carboxylic acid consists of a piperidine ring substituted with a tert-butyl group at the 6-position and a carboxylic acid group at the 3-position. This unique substitution pattern imparts distinct chemical and physical properties to the molecule, making it a valuable compound in various research and industrial settings.

The synthesis of 6-tert-butylpiperidine-3-carboxylic acid typically involves multi-step organic reactions, including alkylation, cyclization, and oxidation processes. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which are particularly useful in drug discovery and development. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to optimize the reaction conditions and improve yield and purity.

One of the most promising applications of 6-tert-butylpiperidine-3-carboxylic acid lies in its potential as a building block for bioactive molecules. Studies have shown that this compound can serve as a precursor for peptide-like structures, which are critical in designing novel therapeutics. For instance, its carboxylic acid group can be converted into an amide or ester functional group, enabling the construction of complex molecular architectures with tailored pharmacokinetic properties.

In addition to its role in drug development, 6-tert-butylpiperidine-3-carboxylic acid has garnered attention in the field of materials science. Its rigid piperidine ring and bulky tert-butyl substituent make it an ideal candidate for designing advanced polymers and supramolecular materials. Recent research has demonstrated that this compound can be incorporated into polymeric networks to enhance mechanical strength and thermal stability, opening new avenues for its use in high-performance materials.

The biological activity of 6-tert-butylpiperidine-3-carboxylic acid has also been extensively investigated. Preclinical studies suggest that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, where it shows promise as a chemopreventive agent.

From an environmental perspective, the eco-friendly synthesis and degradation of 6-tert-butylpiperidine-3-carboxylic acid have become topics of interest. Researchers are actively exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. Biodegradation studies have also been conducted to assess its environmental impact, with results indicating that it undergoes rapid microbial degradation under aerobic conditions.

In conclusion, 6-tert-butylpiperidine-3-carboxylic acid (CAS No. 1553714-45-6) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make substantial contributions to both academic research and industrial applications.